Cas no 2287271-78-5 (Methyl 2-amino-2-(3-butan-2-yl-1-bicyclo[1.1.1]pentanyl)acetate)
Methyl 2-amino-2-(3-butan-2-yl-1-bicyclo[1.1.1]pentanyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 2287271-78-5
- methyl 2-amino-2-[3-(butan-2-yl)bicyclo[1.1.1]pentan-1-yl]acetate
- Methyl 2-amino-2-(3-butan-2-yl-1-bicyclo[1.1.1]pentanyl)acetate
- EN300-6761638
-
- Inchi: 1S/C12H21NO2/c1-4-8(2)11-5-12(6-11,7-11)9(13)10(14)15-3/h8-9H,4-7,13H2,1-3H3
- InChI Key: CJHUOVPKSJJLDN-UHFFFAOYSA-N
- SMILES: O(C)C(C(C12CC(C(C)CC)(C1)C2)N)=O
Computed Properties
- Exact Mass: 211.157228913g/mol
- Monoisotopic Mass: 211.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 52.3Ų
Methyl 2-amino-2-(3-butan-2-yl-1-bicyclo[1.1.1]pentanyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6761638-0.05g |
methyl 2-amino-2-[3-(butan-2-yl)bicyclo[1.1.1]pentan-1-yl]acetate |
2287271-78-5 | 95.0% | 0.05g |
$1912.0 | 2025-03-13 | |
| Enamine | EN300-6761638-0.1g |
methyl 2-amino-2-[3-(butan-2-yl)bicyclo[1.1.1]pentan-1-yl]acetate |
2287271-78-5 | 95.0% | 0.1g |
$2002.0 | 2025-03-13 | |
| Enamine | EN300-6761638-0.25g |
methyl 2-amino-2-[3-(butan-2-yl)bicyclo[1.1.1]pentan-1-yl]acetate |
2287271-78-5 | 95.0% | 0.25g |
$2093.0 | 2025-03-13 | |
| Enamine | EN300-6761638-0.5g |
methyl 2-amino-2-[3-(butan-2-yl)bicyclo[1.1.1]pentan-1-yl]acetate |
2287271-78-5 | 95.0% | 0.5g |
$2185.0 | 2025-03-13 | |
| Enamine | EN300-6761638-1.0g |
methyl 2-amino-2-[3-(butan-2-yl)bicyclo[1.1.1]pentan-1-yl]acetate |
2287271-78-5 | 95.0% | 1.0g |
$2276.0 | 2025-03-13 | |
| Enamine | EN300-6761638-2.5g |
methyl 2-amino-2-[3-(butan-2-yl)bicyclo[1.1.1]pentan-1-yl]acetate |
2287271-78-5 | 95.0% | 2.5g |
$4458.0 | 2025-03-13 | |
| Enamine | EN300-6761638-5.0g |
methyl 2-amino-2-[3-(butan-2-yl)bicyclo[1.1.1]pentan-1-yl]acetate |
2287271-78-5 | 95.0% | 5.0g |
$6597.0 | 2025-03-13 | |
| Enamine | EN300-6761638-10.0g |
methyl 2-amino-2-[3-(butan-2-yl)bicyclo[1.1.1]pentan-1-yl]acetate |
2287271-78-5 | 95.0% | 10.0g |
$9781.0 | 2025-03-13 |
Methyl 2-amino-2-(3-butan-2-yl-1-bicyclo[1.1.1]pentanyl)acetate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on Methyl 2-amino-2-(3-butan-2-yl-1-bicyclo[1.1.1]pentanyl)acetate
Methyl 2-amino-2-(3-butan-2-yl-1-bicyclo[1.1.1]pentanyl)acetate (CAS No. 2287271-78-5): A Comprehensive Overview
Methyl 2-amino-2-(3-butan-2-yl-1-bicyclo[1.1.1]pentanyl)acetate, identified by its CAS number 2287271-78-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex bicyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and development. The unique architecture of this compound, featuring a bicyclo[1.1.1]pentanyl moiety and an amino acetic acid derivative, positions it as a valuable scaffold for medicinal chemists exploring novel therapeutic agents.
The< strong>bicyclo[1.1.1]pentanylsubstituent in Methyl 2-amino-2-(3-butan-2-yl-1-bicyclo[1.1.1]pentanyl)acetate introduces a high degree of steric complexity, which can be leveraged to modulate binding interactions with biological targets. This structural feature has been increasingly exploited in the design of small-molecule inhibitors and agonists, where precise spatial orientation is critical for efficacy. Recent studies have highlighted the utility of such bicyclic systems in overcoming resistance mechanisms associated with existing therapeutic agents, making this compound a promising candidate for further investigation.
In the context of drug development, the< strong>amino acetic acid derivativeportion of Methyl 2-amino-2-(3-butan-2-yl-1-bicyclo[1.1.1]pentanyl)acetate offers multiple points for chemical modification. This versatility allows for the exploration of diverse pharmacophoric elements, enabling the synthesis of analogues with tailored biological properties. The compound's potential as a building block for peptidomimetics and protease inhibitors has been particularly noted, given its ability to mimic the conformational constraints found in natural peptides while maintaining enhanced stability and bioavailability.
Recent advancements in computational chemistry have further illuminated the synthetic pathways and mechanistic insights associated with Methyl 2-amino-2-(3-butan-2-yl-1-bicyclo[1.1.1]pentanyl)acetate. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations, some of which exhibit high affinity for specific binding pockets in target proteins. Such findings have guided the development of novel synthetic strategies aimed at optimizing yield and purity while minimizing side reactions. These efforts have been complemented by experimental validations, which have confirmed the structural integrity and reactivity of key intermediates in the synthesis process.
The< strong>Methylester group at the terminus of Methyl 2-amino-2-(3-butan-2-yl-1-bicyclo[1.1.1]pentanyl)acetate serves as a versatile handle for further functionalization, facilitating both solid-phase synthesis and solution-phase reactions alike. This feature has been particularly useful in large-scale production scenarios, where efficient purification and isolation protocols are essential for pharmaceutical applications. Additionally, the compound's solubility profile has been optimized through careful consideration of its structural components, ensuring compatibility with various solvents commonly used in synthetic chemistry.
In summary, Methyl 2-amino-2-(3-butan-2-yl-1-bicyclo[1.1.1]pentanyl)acetate represents a fascinating example of how structural complexity can be harnessed to develop novel pharmacological entities. Its unique combination of functional groups and stereochemical features makes it a valuable tool for medicinal chemists engaged in drug discovery programs targeting a wide range of diseases. As research continues to uncover new applications for this compound, its significance in the field of pharmaceutical chemistry is likely to grow even further.
2287271-78-5 (Methyl 2-amino-2-(3-butan-2-yl-1-bicyclo[1.1.1]pentanyl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)